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Compound of Interest

Compound Name: OAT-2068

Cat. No.: B609702 Get Quote

The designation "OAT-2068" refers to two distinct research compounds. To provide targeted

support, it is crucial to first identify the specific molecule relevant to your work.

Option 1: OAT-2068, the mCHIT1 Inhibitor
This small molecule is a selective and orally active inhibitor of mouse chitotriosidase (mCHIT1).

It is a valuable tool for studying the role of CHIT1 in various biological systems and animal

models of human diseases.

Mechanism of Action: OAT-2068 functions by selectively inhibiting the enzymatic activity of

mCHIT1.[1] Chitotriosidase is a chitinase that plays a role in the innate immune system and

has been implicated in inflammatory and fibrotic diseases. By inhibiting mCHIT1, OAT-2068
allows researchers to investigate the physiological and pathological consequences of reduced

chitinase activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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